Cas no 263917-74-4 (2-Methoxy-N-methyl-N-phenylaniline)

• Product Name: 2-Methoxy-N-methyl-N-phenylaniline
• CAS No: 263917-74-4
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 1034208
• PubChem ID: 10488781
• Update Time: 2025-10-30

2-Methoxy-N-methyl-N-phenylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-N-methyl-N-phenylaniline
• Benzenamine, 2-methoxy-N-methyl-N-phenyl-
• SCHEMBL12700489
• DTXSID10440751
• J-509870
• 263917-74-4
• AKOS016845339
• DB-293272
• SB79266
• HS-4222
• 2-Methoxy-N-methyl-N-phenylbenzenamine

• Inchi： 1S/C14H15NO/c1-15(12-8-4-3-5-9-12)13-10-6-7-11-14(13)16-2/h3-11H,1-2H3
• InChI Key： VFNMUKURWPRPRQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-Methoxy-N-methyl-N-phenylaniline

Introduction to 2-Methoxy-N-methyl-N-phenylaniline (CAS No: 263917-74-4)

2-Methoxy-N-methyl-N-phenylaniline, identified by the Chemical Abstracts Service Number (CAS No) 263917-74-4, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of anilines, which are widely studied for their diverse biological activities and potential applications in drug development. The presence of both methoxy and methyl substituents on the aromatic ring introduces unique electronic and steric properties, making this molecule a subject of considerable interest for synthetic chemists and biologists.

The structural framework of 2-Methoxy-N-methyl-N-phenylaniline consists of a phenyl ring substituted with a methoxy group at the 2-position and an N-methyl group attached to the aniline nitrogen. This configuration imparts specific chemical reactivity and interaction capabilities, which are exploited in various synthetic pathways and biological assays. The compound's solubility profile, melting point, and spectroscopic properties have been well-documented, providing a solid foundation for its use in both laboratory research and potential industrial applications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from modified aromatic compounds. 2-Methoxy-N-methyl-N-phenylaniline has emerged as a key intermediate in the synthesis of several bioactive molecules. Its role as a precursor in constructing more complex structures has been highlighted in multiple studies, particularly those exploring kinase inhibitors and other small-molecule drugs targeting specific disease pathways. The compound's ability to serve as a scaffold for further functionalization makes it an invaluable asset in medicinal chemistry libraries.

One of the most compelling aspects of 2-Methoxy-N-methyl-N-phenylaniline is its potential application in the development of next-generation pharmaceuticals. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of certain enzymes implicated in cancer progression. The methoxy group, in particular, has been found to modulate electronic effects across the aromatic system, influencing both reactivity and biological activity.

The synthesis of 2-Methoxy-N-methyl-N-phenylaniline typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. These advancements are crucial for ensuring that sufficient quantities of the compound are available for both academic research and commercial drug development initiatives.

From a biological perspective, 2-Methoxy-N-methyl-N-phenylaniline has been investigated for its interactions with various biological targets. Studies have explored its potential as an agonist or antagonist at certain receptor sites, as well as its effects on metabolic pathways. The compound's ability to cross cell membranes and reach intracellular targets makes it a candidate for drug delivery systems designed to enhance bioavailability. Additionally, its stability under physiological conditions enhances its suitability for formulation into viable therapeutics.

The role of computational chemistry in understanding the behavior of 2-Methoxy-N-methyl-N-phenylaniline cannot be overstated. Molecular modeling techniques have been employed to predict how this compound might interact with proteins or other biomolecules. These predictions are often validated through experimental assays, providing a synergistic approach to drug discovery. By integrating computational data with experimental observations, researchers can refine their understanding of the compound's mechanism of action and optimize its pharmacological properties.

In conclusion, 2-Methoxy-N-methyl-N-phenylaniline (CAS No: 263917-74-4) represents a fascinating example of how structural modifications can yield compounds with significant biological potential. Its applications span across synthetic chemistry, pharmacology, and drug development, making it a cornerstone molecule in modern medicinal research. As scientific methodologies continue to evolve, further insights into the capabilities of this compound are expected to emerge, paving the way for innovative therapeutic strategies.